4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde

• Molecular Formula: C20H21NOS
• Molecular Weight: 323.5 g/mol
• IUPAC Name: 4-[3-(piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde
• InChI: InChI=1S/C20H21NOS/c22-20(18-9-7-16(15-23)8-10-18)19-6-4-5-17(13-19)14-21-11-2-1-3-12-21/h4-10,13,15H,1-3,11-12,14H2
• InChI Key: KEKPIDSCZUBWHF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=CC=C2)C(=O)C3=CC=C(C=C3)C=S

Description

4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde is a thiobenzaldehyde derivative featuring a benzoyl core substituted with a piperidin-1-ylmethyl group at the 3-position and a thioaldehyde group at the 4-position. The piperidine moiety enhances lipophilicity and basicity, facilitating membrane permeability, while the thiobenzaldehyde group introduces electrophilic reactivity, enabling participation in thiol-mediated conjugation or nucleophilic aromatic substitution reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde typically involves multi-step organic reactions. One common method includes the following steps:

Formation of Piperidin-1-ylmethylbenzene: This can be achieved by reacting piperidine with benzyl chloride under basic conditions.

Benzoylation: The piperidin-1-ylmethylbenzene is then subjected to Friedel-Crafts acylation using benzoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Thioaldehyde Formation:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde can undergo various chemical reactions, including:

Oxidation: The thiobenzaldehyde moiety can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl groups can be reduced to alcohols using reducing agents like sodium borohydride.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Sodium borohydride or lithium aluminum hydride are frequently used.

Substitution: Nucleophiles such as amines or alkoxides can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding alcohols.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of advanced materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde largely depends on its application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity. The piperidine ring and benzoyl group are crucial for its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares key structural and physicochemical properties of 4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde with analogous compounds from the provided evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	CAS RN	Key Properties
4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde	(Inferred) C₂₀H₂₀N₂OS	~336.45 (estimated)	Thiobenzaldehyde, benzoyl, piperidinylmethyl	Not listed	Likely high electrophilicity, moderate solubility in polar solvents
3-(Piperidin-1-ylmethyl)aniline	C₁₂H₁₈N₂	190.28	Aniline, piperidinylmethyl	93138-55-7	mp 106–109°C; used as a synthetic intermediate
3-[[(1S,2S)-2-(1-Piperidinyl)cyclohexyl]amino]-4-[[4-(trifluoromethyl)phenyl]amino]-3-cyclobutene-1,2-dione	C₂₂H₂₆F₃N₃O₂	421.45	Cyclobutenedione, trifluoromethylphenyl, piperidinyl	1312991-08-4	High molecular weight; potential use in kinase inhibition

Key Observations:

Functional Group Diversity: The target compound’s thiobenzaldehyde group distinguishes it from analogs like 3-(Piperidin-1-ylmethyl)aniline, which features a primary amine. This difference likely increases electrophilicity, making the thiobenzaldehyde more reactive toward nucleophiles (e.g., thiols) compared to the aniline’s nucleophilic NH₂ group .

Physicochemical Properties :

• The estimated molecular weight of the target compound (~336 g/mol) places it between the smaller aniline derivative (190 g/mol) and the larger cyclobutenedione analog (421 g/mol). This intermediate size may balance solubility and membrane permeability for biological applications.
• The melting point of 3-(Piperidin-1-ylmethyl)aniline (106–109°C) suggests moderate thermal stability, a trait likely shared by the target compound due to the rigid benzoyl core.

Synthetic Utility: Piperidinylmethyl-substituted compounds are frequently employed as intermediates in drug discovery. For example, 3-(Piperidin-1-ylmethyl)aniline is used to synthesize urea or sulfonamide derivatives .

Biological Activity

4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological evaluations, and therapeutic implications based on diverse research findings.

Chemical Structure and Synthesis

The compound is characterized by a thiobenzaldehyde moiety linked to a piperidine derivative. The synthesis typically involves the reaction of piperidine with benzoyl thiobenzaldehyde under controlled conditions, often employing various reagents to optimize yield and purity.

Antimicrobial Properties

Recent studies have highlighted the compound's antimicrobial activity , particularly against Gram-positive bacteria. For instance, derivatives of piperidine-based compounds have shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VREfm), with minimum inhibitory concentrations (MICs) ranging from 0.78 to 3.125 μg/mL, comparable to standard antibiotics like vancomycin .

Bacterial Strain	MIC (μg/mL)	Activity
MRSA	0.78 - 3.125	Strong antibacterial
VREfm	0.78 - 3.125	Strong antibacterial
Staphylococcus epidermidis	Low concentrations	Effective against biofilms

Enzyme Inhibition

In silico studies have demonstrated that compounds similar to 4-[3-(Piperidin-1-ylmethyl)benzoyl]thiobenzaldehyde exhibit significant inhibition of dihydrofolate reductase (DHFR), a critical enzyme in the folate synthesis pathway . The binding affinity and interaction patterns were assessed through molecular docking studies, revealing potential as a lead compound in anti-cancer therapies.

Neuroprotective Effects

The benzoylpiperidine fragment, which includes our compound of interest, is recognized for its neuroprotective properties. Compounds with this structural motif have been implicated in the development of drugs for neurodegenerative diseases due to their ability to modulate neurotransmitter systems effectively .

Case Studies

Several case studies highlight the therapeutic potential of piperidine derivatives:

• Case Study on Antimicrobial Efficacy : A study focused on the antibacterial effects of piperidine derivatives demonstrated that modifications in the thiobenzaldehyde structure significantly enhanced activity against resistant strains, emphasizing structure-activity relationships (SAR) .
• Case Study on Neuroprotection : Research indicated that piperidine-based compounds could reduce oxidative stress in neuronal cells, providing a protective effect against neurotoxicity induced by various agents .